Bis(2-hydroxyethyl)dimerate
Description
Bis(2-hydroxyethyl)dimerate is an organic compound . It is a liquid with a molecular weight of 649 . It is used in the production of polymers .
Synthesis Analysis
Bis(2-hydroxyethyl)dimerate can be synthesized via the esterification process of ethylene glycol with terephthalic acid and 1,4 butanediol with adipic acid . The melt polycondensation of two prepolymers of bis (2-hydroxybutyl) adipate (BHBA) and bis (2-hydroxyethyl) terephthalate results in the synthesis of PBAET tetrapolymers .Chemical Reactions Analysis
Bis(2-hydroxyethyl)dimerate is an intermediate in the production of poly (ethylene terephthalate) . It is also involved in the glycolysis reaction of Poly(Ethylene Terephthalate) (PET) in a pressure reactor .Physical And Chemical Properties Analysis
Bis(2-hydroxyethyl)dimerate is a liquid with a molecular weight of 649 . It has a density of 0.952 g/cc at 25°C and a viscosity of 1,100-1,300cs at 38°C . Its boiling point is greater than 200°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Bis(2-hydroxyethyl)dimerate involves the esterification of dimeric acid with 2-hydroxyethyl alcohol in the presence of a catalyst.", "Starting Materials": [ "Dimeric acid", "2-hydroxyethyl alcohol", "Catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add dimeric acid and 2-hydroxyethyl alcohol to a reaction flask", "Add a catalyst to the reaction mixture", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool and separate the organic layer", "Purify the product by recrystallization or distillation" ] } | |
CAS RN |
68855-78-7 |
Product Name |
Bis(2-hydroxyethyl)dimerate |
Molecular Formula |
(C2H6O2.Unspecified)x |
Origin of Product |
United States |
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